2,2-difluoro-2-(4-fluorophenoxy)-N-propylacetamide
Overview
Description
2,2-Difluoro-2-(4-fluorophenoxy)-N-propylacetamide, also known as DFPPA, is a fluorinated molecule with a wide range of applications in scientific research. DFPPA has been used as a tool for studying the structure and function of proteins, as a fluorescent probe for imaging and spectroscopy, and as a reagent for chemical synthesis.
Scientific Research Applications
2,2-difluoro-2-(4-fluorophenoxy)-N-propylacetamide has a wide range of applications in scientific research. It has been used as a fluorescent probe for imaging and spectroscopy, as a tool for studying the structure and function of proteins, and as a reagent for chemical synthesis. This compound has also been used to study the interaction between proteins and small molecules, to detect enzyme activity, and as a fluorescent label for imaging and spectroscopy.
Mechanism of Action
2,2-difluoro-2-(4-fluorophenoxy)-N-propylacetamide acts as a fluorescent probe by binding to certain proteins, such as cytochrome c. When bound to the protein, the probe emits fluorescence that can be detected and used to study the structure and function of the protein. The binding of this compound to the protein causes a conformational change in the protein, which can be used to study the protein’s function.
Biochemical and Physiological Effects
This compound is a non-toxic molecule and has been used in a wide range of studies without any reported adverse effects. The molecule has been used to study the structure and function of proteins, as a fluorescent probe for imaging and spectroscopy, and as a reagent for chemical synthesis.
Advantages and Limitations for Lab Experiments
2,2-difluoro-2-(4-fluorophenoxy)-N-propylacetamide is a relatively simple molecule to synthesize and has a wide range of applications in scientific research. It has been used as a fluorescent probe for imaging and spectroscopy, as a tool for studying the structure and function of proteins, and as a reagent for chemical synthesis. However, the molecule is relatively expensive and has limited stability in solution.
Future Directions
There are a number of potential future directions for 2,2-difluoro-2-(4-fluorophenoxy)-N-propylacetamide research. These include further studies on the interaction between proteins and small molecules, the development of new fluorescent probes for imaging and spectroscopy, and the use of this compound as a reagent for chemical synthesis. Additionally, further studies on the biochemical and physiological effects of this compound could be conducted.
properties
IUPAC Name |
2,2-difluoro-2-(4-fluorophenoxy)-N-propylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO2/c1-2-7-15-10(16)11(13,14)17-9-5-3-8(12)4-6-9/h3-6H,2,7H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIBWJTGYLXOFFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(OC1=CC=C(C=C1)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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